Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-, also known as BDBOS, is a chemical compound that has been widely studied for its potential applications in various scientific fields. This compound has been synthesized using various methods and has been found to exhibit unique biochemical and physiological effects.
Scientific Research Applications
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has been extensively studied for its potential applications in various scientific fields, including medicinal chemistry, biochemistry, and pharmacology. It has been found to exhibit potent inhibitory activity against various enzymes, including acetylcholinesterase, butyrylcholinesterase, and monoamine oxidase. Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has also shown promising anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and prostate cancer.
Mechanism Of Action
The mechanism of action of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- is not fully understood, but it is believed to inhibit the activity of various enzymes by binding to their active sites. Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has also been found to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has been found to exhibit various biochemical and physiological effects, including anti-inflammatory, antioxidant, and antidiabetic activities. It has also been found to improve cognitive function and memory in animal models.
Advantages And Limitations For Lab Experiments
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- has several advantages for lab experiments, including its high purity and potency. However, it also has some limitations, including its low solubility in water and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)-, including the development of more efficient synthesis methods, the investigation of its potential applications in other scientific fields, and the evaluation of its safety and toxicity in vivo. Additionally, further studies are needed to fully understand the mechanism of action of Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- and its potential therapeutic applications.
Synthesis Methods
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- can be synthesized using various methods, including the reaction of 2-((methylsulfonyl)oxy)benzoic acid with 6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinecarbaldehyde in the presence of a base. The resulting product is then purified using column chromatography to obtain Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- in high purity.
properties
CAS RN |
108659-81-0 |
---|---|
Product Name |
Benzoic acid, 2-(((6,8-dibromo-3-(2-chlorophenyl)-3,4-dihydro-4-oxo-2-quinazolinyl)methyl)sulfonyl)- |
Molecular Formula |
C22H13Br2ClN2O5S |
Molecular Weight |
612.7 g/mol |
IUPAC Name |
2-[[6,8-dibromo-3-(2-chlorophenyl)-4-oxoquinazolin-2-yl]methylsulfonyl]benzoic acid |
InChI |
InChI=1S/C22H13Br2ClN2O5S/c23-12-9-14-20(15(24)10-12)26-19(27(21(14)28)17-7-3-2-6-16(17)25)11-33(31,32)18-8-4-1-5-13(18)22(29)30/h1-10H,11H2,(H,29,30) |
InChI Key |
DMXSOERDTXQOMZ-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)CC2=NC3=C(C=C(C=C3Br)Br)C(=O)N2C4=CC=CC=C4Cl |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)O)S(=O)(=O)CC2=NC3=C(C=C(C=C3Br)Br)C(=O)N2C4=CC=CC=C4Cl |
Other CAS RN |
108659-81-0 |
synonyms |
2-[[6,8-dibromo-3-(2-chlorophenyl)-4-oxo-quinazolin-2-yl]methylsulfony l]benzoic acid |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.